3-(Pyridin-3-yl)-5-(1-(3-(trifluoromethyl)benzyl)azetidin-3-yl)-1,2,4-oxadiazole oxalate

• IUPAC Name: oxalic acid;3-pyridin-3-yl-5-[1-[[3-(trifluoromethyl)phenyl]methyl]azetidin-3-yl]-1,2,4-oxadiazole
• InChI: InChI=1S/C18H15F3N4O.C2H2O4/c19-18(20,21)15-5-1-3-12(7-15)9-25-10-14(11-25)17-23-16(24-26-17)13-4-2-6-22-8-13;3-1(4)2(5)6/h1-8,14H,9-11H2;(H,3,4)(H,5,6)
• InChI Key: NEJHVFWNFKNEDF-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1CC2=CC(=CC=C2)C(F)(F)F)C3=NC(=NO3)C4=CN=CC=C4.C(=O)(C(=O)O)O
• Molecular Formula: C20H17F3N4O5
• Molecular Weight: 450.4 g/mol

Description

3-(Pyridin-3-yl)-5-(1-(3-(trifluoromethyl)benzyl)azetidin-3-yl)-1,2,4-oxadiazole oxalate is a useful research compound. Its molecular formula is C20H17F3N4O5 and its molecular weight is 450.374. The purity is usually 95%.
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Scientific Research Applications

Synthetic Versatility and Medicinal Applications

The compound, along with its derivatives, has been explored for its utility in medicinal chemistry, particularly in the synthesis of compounds with potential therapeutic properties. For instance, derivatives have been synthesized and characterized, showing significant antibacterial activity against various strains such as Escherichia coli, Pseudomonas aeruginosa, Staphylococcus aureus, and Streptococcus pyogenes, along with antifungal activity against strains like Candida albicans, Aspergillus niger, and Aspergillus clavatus (Desai & Dodiya, 2014). This indicates the compound's relevance in addressing microbial resistance through novel antimicrobial agents.

Material Science and Optical Properties

In the realm of materials science, such compounds have been evaluated for their optical properties, contributing to the development of novel materials with specific photoluminescent characteristics. For example, novel 1,2,4-oxadiazole and trifluoromethylpyridine derivatives have been designed and structurally characterized, with some showing promising antitumor activity and potential applications in cancer treatment due to their ability to cross cell wall barriers more efficiently (Maftei et al., 2016).

Potential for Novel Applications

The exploration of such compounds extends to the design and synthesis of novel materials with potential applications in organic electronics, such as organic light-emitting diodes (OLEDs), where specific derivatives have shown to be effective as universal electron-transporting and exciton-blocking materials for blue, green, and red phosphorescent OLEDs, enhancing their efficiency and reducing energy consumption (Shih et al., 2015).